N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide

• IUPAC Name: N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide
• InChI: InChI=1S/C20H12IN3O4/c21-13-5-3-4-12(10-13)20-23-16-11-14(8-9-18(16)28-20)22-19(25)15-6-1-2-7-17(15)24(26)27/h1-11H,(H,22,25)
• InChI Key: XMMMETFSSXVVLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=CC=C4)I)[N+](=O)[O-]
• Molecular Formula: C20H12IN3O4
• Molecular Weight: 485.2 g/mol

Description

N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide, also known as IBN-9, is a chemical compound that has gained attention in the scientific community due to its potential applications in cancer research. IBN-9 is a small molecule inhibitor that selectively targets the protein TTK, which is overexpressed in many types of cancer cells. In

Mechanism of Action

The mechanism of action of N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide involves the selective inhibition of TTK. TTK is a protein kinase that is involved in the regulation of cell division. By inhibiting TTK, N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide disrupts the normal cell cycle and induces cell death in cancer cells. N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has been shown to induce mitotic arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has been shown to have several biochemical and physiological effects. In cancer cells, N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide induces mitotic arrest and apoptosis, leading to cell death. N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has also been shown to inhibit the growth of cancer cells and reduce tumor size in animal models. In addition, N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has been shown to have low toxicity in normal cells, making it a potentially safe and effective cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide is its selectivity for TTK. This makes it a potentially effective cancer treatment with low toxicity in normal cells. However, N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has several limitations for lab experiments. The synthesis of N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide is complex and yields are relatively low. In addition, N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide. One area of research is the development of more efficient synthesis methods for N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide. This could increase the yield and reduce the complexity of the synthesis process. Another area of research is the optimization of N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide as a cancer treatment. This could involve the development of more potent analogs of N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide or the combination of N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide with other cancer treatments. Finally, further research is needed to fully understand the mechanism of action of N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide and its potential applications in cancer research.

Synthesis Methods

The synthesis of N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide involves several steps, starting with the preparation of 2-nitrobenzoyl chloride and 3-iodoaniline. These two compounds are then reacted to form N-(3-iodophenyl)-2-nitrobenzamide. The final step involves the condensation of N-(3-iodophenyl)-2-nitrobenzamide with 2-aminobenzoic acid to yield N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide. The overall yield of N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide is around 20%.

Scientific Research Applications

N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has been studied extensively for its potential applications in cancer research. TTK is a protein that is overexpressed in many types of cancer cells and plays a critical role in cell division. By selectively targeting TTK, N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has the potential to inhibit cancer cell growth and induce cell death. Several studies have shown that N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide can effectively inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.